2-Iodo-4,6-dinitroaniline

• CAS RN: 54292-20-5
• Molecular Formula: C6H4IN3O4
• Molecular Weight: 309.02 g/mol
• IUPAC Name: 2-iodo-4,6-dinitroaniline
• InChI: InChI=1S/C6H4IN3O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H,8H2
• InChI Key: MPNACQVROPIJCT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])N)I)[N+](=O)[O-]

Description

2-Iodo-4,6-dinitroaniline is a useful research compound. Its molecular formula is C6H4IN3O4 and its molecular weight is 309.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-dinitroaniline (3.0 g, 16 mmol) and Hg(OAc)2 (6.8 g, 21 mmol) in 40 ml of AcOH was added 5.0 g (19 mmol) of I2 in 100 ml of AcOH dropwise and reaction mixture was stirred for 12 h. The reaction mixture was concentrated in vacuo, yielding a dark residue which was diluted with EtOAc and washed with aqueous NaHCO3. Organic layer was dried over MgSO4 and concentrated in vacuo to produce dark residue which was subjected to column chromatography (CHCl3, neat) to provide 4.1 g (13 mmol, 81%) of 2,4-dinitro-6-iodoaniline.